Ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate

• Molecular Formula: C13H18FNO2
• Molecular Weight: 239.29 g/mol
• IUPAC Name: ethyl 3-(dimethylamino)-3-(4-fluorophenyl)propanoate
• InChI: InChI=1S/C13H18FNO2/c1-4-17-13(16)9-12(15(2)3)10-5-7-11(14)8-6-10/h5-8,12H,4,9H2,1-3H3
• InChI Key: MRTBDFYYOYCBLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)F)N(C)C

Description

Ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate is a useful research compound. Its molecular formula is C13H18FNO2 and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cold solution of 4.0 g of 3-dimethylamino-3-(4-fluorophenyl)propionic acid in 75 ml of ethanol was saturated with hydrogen chloride gas. The mixture was heated at reflux for approximately 16 hours and cooled to room temperature. The mixture was concentrated under vacuum and the residue was dissolved in water. The resulting mixture was washed with diethyl ether and the aqueous phase was made basic with 5N sodium hydroxide. The aqueous phase was extracted twice with diethyl ether and the ether extracts were combined, and washed with water, and a saturated sodium chloride solution, and dried over anhydrous sodium sulfate. The organic phase was concentrated under vacuum to provide 2.83 g of ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate as an oil.